3-Bromo-4-cyclopropylmethoxyphenylamine

• IUPAC Name: 3-bromo-4-(cyclopropylmethoxy)aniline
• InChI: InChI=1S/C10H12BrNO/c11-9-5-8(12)3-4-10(9)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2
• InChI Key: FQQGNWFWCFKJSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)N)Br
• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol

Description

3-Bromo-4-cyclopropylmethoxyphenylamine is a chemical compound commonly used in scientific research. It has a molecular formula of C10H12BrNO and a molecular weight of 242.11 g/mol.

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, 3-Bromo-4-cyclopropylmethoxyphenylamine can be utilized as a standard or reagent in chromatography and spectrometry. This application is essential for the qualitative and quantitative analysis of complex mixtures in various research fields.

Each of these applications leverages the unique chemical structure of 3-Bromo-4-cyclopropylmethoxyphenylamine , demonstrating its versatility and importance in scientific research. .

Safety And Hazards

While specific safety data for 3-Bromo-4-cyclopropylmethoxyphenylamine is not available, it’s important to handle all chemical compounds with care. This includes avoiding inhalation, ingestion, and contact with skin and eyes.

Synthesis routes and methods

Procedure details

A mixture of 2-bromo-1-(cyclopropylmethoxy)-4-nitrobenzene (1.07 g, 3.9 mmol), ammonium chloride (421 mg, 7.8 mmol), and iron powder (1.1 g, 20 mmol) suspended in THF (6.5 mL), water (2.5 mL) and ethanol (6.5 mL) was heated to 95° C. using microwave irradiation (normal) for 3 h. The crude reaction mixture was filtered through a short plug of celite; the celite plug was washed with MeOH (˜10 mL). The resulting filtrate was concentrated in vacuo. The resulting residue was diluted with EtOAc (50 ml) and washed with saturated bicarbonate solution (aq), dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo to afford the title compound, (939 mg, 90%). The material was carried forward without any further purification. LCMS (M+H)+=242.